Cas no 7504-27-0 ( )

structure
Chemical and Physical Properties
Names and Identifiers
-
- N,N-bis(2-methylpropyl)-4-[(E)-2-quinolin-4-ylethenyl]aniline
- 4-< 4-N,N-Di-(2-methyl-propyl)-aminostyryl> -chinolin
- AC1O1A5T
- N,N-diisobutyl-4-(2-quinolin-4-yl-vinyl)-aniline
- NSC407363
- NCGC00184033-04
- NCGC00184033-01
- NCGC00184033-07
- CHEMBL1904285
- 7504-27-0
- NCGC00184033-06
- NCGC00184033-03
- NCGC00184033-05
- NCGC00184033-02
- DTXSID60421853
- NSC-407363
-
-
- Inchi: InChI=1S/C25H30N2/c1-19(2)17-27(18-20(3)4)23-13-10-21(11-14-23)9-12-22-15-16-26-25-8-6-5-7-24(22)25/h5-16,19-20H,17-18H2,1-4H3/b12-9+
- InChI Key: KBPZKCSGEUKNAL-FMIVXFBMSA-N
- SMILES: CC(C)CN(CC(C)C)C1=CC=C(C=C1)C=CC2=CC=NC3=CC=CC=C23
Computed Properties
- Exact Mass: 358.2411
- Monoisotopic Mass: 358.240899
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 7.3
- Topological Polar Surface Area: 16.1
Experimental Properties
- Density: 1.061
- Boiling Point: 516.5°C at 760 mmHg
- Flash Point: 266.2°C
- Refractive Index: 1.639
- PSA: 16.13
- LogP: 6.52360
Related Literature
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Marco Poppe,Changlong Chen,Helgard Ebert,Silvio Poppe,Marko Prehm,Christoph Kerzig,Feng Liu,Carsten Tschierske Soft Matter, 2017,13, 4381-4392
-
Sally A. Wasileski,Michael J. Weaver Faraday Discuss., 2002,121, 285-300
-
Guoqiang Li,Shicheng Yan,Zhiqiang Wang,Xiangyan Wang,Zhaosheng Li,Jinhua Ye,Zhigang Zou Dalton Trans., 2009, 8519-8524
-
Gilles Montavon,Bernd Grambow New J. Chem., 2003,27, 1344-1352
-
Kathleen Servaty,Cécile Moucheron,Andrée Kirsch-De Mesmaeker Dalton Trans., 2011,40, 11704-11711
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